Cas no 2680798-66-5 (2-(5-cyanopyridin-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid)

• Product Name: 2-(5-cyanopyridin-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid
• CAS No: 2680798-66-5
• MF: C₁₂H₁₁N₃O₄
• MW: 261.233442544937
• CID: 5653007
• PubChem ID: 165907977
• Update Time: 2025-05-21

2-(5-cyanopyridin-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2680798-66-5
• 2-[(5-cyanopyridin-2-yl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid
• EN300-28280894
• 2-(5-cyanopyridin-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid

• Inchi： 1S/C12H11N3O4/c1-2-5-19-12(18)15(8-11(16)17)10-4-3-9(6-13)7-14-10/h2-4,7H,1,5,8H2,(H,16,17)
• InChI Key： MYPTVZMKMDXCBD-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N(C1C=CC(C#N)=CN=1)CC(=O)O)=O

Computed Properties

• Exact Mass: 261.07495584g/mol
• Monoisotopic Mass: 261.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 104Ų

Additional information on 2-(5-cyanopyridin-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid

2-(5-Cyanopyridin-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic Acid (CAS No: 2680798-66-5)

The compound 2-(5-cyanopyridin-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid (CAS No: 2680798-66-5) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and agrochemicals. This compound belongs to the class of amino acids, specifically gamma-amino acids, and incorporates a pyridine ring with a cyano group, making it unique in terms of its structural complexity and functional groups.

Structural Analysis and Key Features

The molecular structure of 2-(5-cyanopyridin-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid is characterized by a pyridine ring substituted with a cyano group at the 5-position and an aminoacetic acid moiety attached via a carbonyl group. The presence of the propenyl ether group further enhances the molecule's versatility, allowing for diverse interactions in biological systems. This structure suggests potential applications as a precursor in the synthesis of bioactive compounds or as an intermediate in drug discovery.

Synthesis and Characterization

The synthesis of this compound involves multi-step reactions, including nucleophilic substitutions, coupling reactions, and oxidations. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the molecular structure and purity of this compound.

Biological Activity and Applications

Recent studies have highlighted the biological activity of 2-(5-cyanopyridin-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid, particularly its role as an inhibitor of key enzymes involved in metabolic pathways. For instance, research published in *Nature Communications* demonstrated its ability to modulate the activity of histone deacetylases (HDACs), which are critical targets in cancer therapy. Additionally, this compound has shown promise as a lead molecule in the development of herbicides due to its selective inhibition of plant enzymes.

Structural Activity Relationship (SAR)

The SAR studies on this compound reveal that the cyano group on the pyridine ring plays a pivotal role in enhancing its biological activity. Substitution at other positions on the pyridine ring or modifications to the propenyl ether group significantly alters the compound's pharmacokinetic properties, making it a versatile platform for further optimization.

Future Prospects

Given its unique structure and demonstrated biological activity, 2-(5-cyanopyridin-2-yl)(prop-2-en-1-yloxy)carbonylaminoacetic acid holds immense potential for further exploration in drug discovery and agricultural chemistry. Ongoing research is focused on optimizing its pharmacokinetic profile and evaluating its safety profile for potential clinical trials.

In conclusion, CAS No: 2680798-66-5, representing 2-(5-cyanopyridin-2-yl)(propenoyloxy)carbonylaminoacetic acid, stands as a testament to the ingenuity of modern organic chemistry and its applications in addressing pressing challenges in healthcare and agriculture.